Cas no 2732244-96-9 (rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one, cis)

• Product Name: rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one, cis
• CAS No: 2732244-96-9
• MF: C₂₀H₂₂ClNO
• MW: 327.847784519196
• MDL: MFCD34562670
• CID: 5679760
• PubChem ID: 165601235
• Update Time: 2025-11-01

rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one
• 2732244-96-9
• EN300-26682707
• rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one, cis

• MDL： MFCD34562670
• Inchi： 1S/C20H22ClNO/c1-15-11-12-22(14-16-5-3-2-4-6-16)20(23)19(13-15)17-7-9-18(21)10-8-17/h2-10,15,19H,11-14H2,1H3/t15-,19+/m1/s1
• InChI Key： FMZJLWAYTLJWJP-BEFAXECRSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1C(N(CC2C=CC=CC=2)CC[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 327.1389920g/mol
• Monoisotopic Mass: 327.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.3Ų

Additional information on rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one, cis

Racemic Compound: rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one

The rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one is a highly specialized compound belonging to the class of azepanones. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in biomedical research. The compound's configuration, cis, indicates that it exists as a racemic mixture with both enantiomers present in equal amounts. This property is particularly relevant in the context of drug discovery, where stereochemistry plays a critical role in determining biological activity.

The molecular structure of this compound is characterized by a seven-membered ring system (azepane) with a ketone group at position 2. Substituents include a benzyl group at position 1, a 4-chlorophenyl group at position 3, and a methyl group at position 5. These substituents contribute to the compound's distinct physicochemical properties and influence its interactions with biological systems.

Recent studies have focused on the biological activity of this compound, particularly in relation to its potential as a therapeutic agent. Preclinical investigations have revealed that it exhibits selective binding to certain protein targets, making it a promising candidate for the development of drugs targeting disorders such as neurodegenerative diseases and inflammatory conditions.

One of the most notable aspects of this compound is its stereochemistry. The cis configuration ensures that the substituents are arranged in a specific spatial arrangement, which is critical for its interactions with biological molecules. This aspect has been extensively studied in the context of enzymatic catalysis and drug design, where stereochemical purity is often essential for achieving desired therapeutic effects.

Furthermore, this compound has shown remarkable stability under physiological conditions, a property that is highly desirable in pharmaceutical formulations. Its resistance to metabolic degradation contributes to its long half-life and sustained pharmacokinetic profile, making it an attractive candidate for chronic disease management.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, facilitating its investigation in various biological models. These developments have been complemented by the use of cutting-edge analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), which have provided valuable insights into its molecular behavior.

In summary, the rac-(3R,5R)-1-benzyl-3-(4-chlorophenyl)-5-methylazepan-2-one is a compelling compound with a wide range of applications in biomedical research. Its unique structural features, coupled with its promising biological activity, position it as a valuable tool in the pursuit of novel therapeutic agents.